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Compound of Interest

Compound Name: Leupeptin (hemisulfate)

Cat. No.: B10800245

For Researchers, Scientists, and Drug Development Professionals

Leupeptin, a reversible inhibitor of serine and cysteine proteases, is an essential reagent in
many biological experiments, protecting proteins from degradation during extraction and
analysis. Proper storage and handling of Leupeptin are critical to ensure its efficacy and the
reproducibility of experimental results. These application notes provide detailed protocols and
guidelines for the optimal use of Leupeptin stock solutions.

Data Summary: Solubility and Stability

Quantitative data regarding the solubility and stability of Leupeptin are summarized below for
easy reference. Adherence to these parameters is crucial for maintaining the inhibitory activity
of Leupeptin.
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Parameter Solvent/Condition Valuel/Specification Citations
Solid (lyophilized ) )

Form Crystalline solid [1]
powder)

) 475.6 g/mol

Molecular Weight ) [2]
(hemisulfate salt)

Purity >90% [1]

Solubility Water Up to 50 mg/mL [21[31[41[5]
~16 mg/mL to 95

DMSO [1][6]
mg/mL
~33 mg/mL to 50

Ethanol [11[2]

mg/mL

Dimethylformamide

~25 mg/mL 1
(DMF) g [1]
PBS (pH 7.2) ~10 mg/mL [1]
Recommended Stock
Solution 10 mM [2][4][71[8]
Concentration
Typical Working
) 10-100 pM [410719111.0]
Concentration
Storage of Solid
) Temperature -20°C [L1112][3]1[5][10]
Leupeptin
Stability > 2-4 years [1112]1[5]
Storage of Aqueous
+2 to +8°C Up to 1 week [B141111][12]

Stock Solutions

(213114105061 111 2]

-20°C 1 to 6 months
[13][14]
-80°C Up to 1 year [6]
Storage of Stock -20°C Up to 3 months

Solutions in Organic

[2]
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Solvents (e.g., DMSO)

Stability of Working

_ Onice A few hours [31[4]
Solutions

Experimental Protocols
Protocol 1: Preparation of a 10 mM Leupeptin Aqueous
Stock Solution

Materials:

Leupeptin hemisulfate salt (lyophilized powder)
Sterile, purified water (e.g., Milli-Q or equivalent)
Microcentrifuge tubes

Pipettes and sterile tips

Procedure:

Bring the vial of lyophilized Leupeptin to room temperature before opening to prevent
condensation.

Weigh out 5 mg of Leupeptin hemisulfate powder and transfer it to a sterile microcentrifuge
tube.

Add 1.05 mL of sterile, purified water to the tube.[2]
Vortex gently until the powder is completely dissolved. The solution should be clear.

Aliquot the stock solution into smaller, single-use volumes (e.g., 20-50 pL) in sterile
microcentrifuge tubes.

Label the aliquots clearly with the name, concentration, and date of preparation.
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» Store the aliquots at -20°C for up to 6 months or at -80°C for longer-term storage. Avoid
repeated freeze-thaw cycles.[6][11][14]

Protocol 2: Use of Leupeptin in a Cell Lysis Buffer for
Protein Extraction

Materials:

10 mM Leupeptin stock solution (from Protocol 1)

Cell lysis buffer (e.g., RIPA buffer)

Cultured cells or tissue sample

e Ice

Microcentrifuge
Procedure:
» Prepare the required volume of cell lysis buffer. Keep the buffer on ice at all times.

o Immediately before use, add the 10 mM Leupeptin stock solution to the lysis buffer to
achieve the desired final working concentration. A common working concentration is 10 pM.
To achieve this, dilute the 10 mM stock solution 1:1000 (e.g., add 1 pL of 10 mM Leupeptin
to 1 mL of lysis buffer).[8]

e Mix the lysis buffer containing Leupeptin gently by inverting the tube.

e Proceed with your standard cell lysis and protein extraction protocol. Ensure all steps are
carried out at 4°C to minimize proteolytic activity.

» The working solution of Leupeptin is stable for only a few hours on ice, so it should be
prepared fresh for each experiment.[3][4]

Visualized Workflows and Pathways
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Leupeptin Handling and Storage Workflow
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Caption: Workflow for proper handling and storage of Leupeptin.
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Simplified Protease Inhibition by Leupeptin
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Caption: Inhibition of proteases by Leupeptin during cell lysis.

mportant Considerations

Avoid Repeated Freeze-Thaw Cycles: Aliquoting stock solutions into single-use volumes is
critical to prevent the degradation of Leupeptin that can occur with repeated changes in
temperature.[2][11]

Purity and Form: Leupeptin is commonly available as a hemisulfate salt. Ensure you are
using the correct molecular weight for your concentration calculations.

Interference with Protein Assays: The aldehyde group in Leupeptin can act as a reducing
agent and may interfere with certain protein quantification assays, such as the Lowry assay
and, to a lesser extent, the Bradford assay.[3][4]
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» Safety Precautions: Leupeptin should be handled with appropriate personal protective
equipment (PPE), including gloves and safety glasses. Avoid inhalation of the powder and
contact with skin and eyes.[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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